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Compound of Interest

Compound Name: Disperse brown 4

Cat. No.: B105966

An In-depth Technical Guide to Disperse Brown
4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Brown 4, with the Colour Index name C.I. Disperse Brown 4 and CAS number
12223-16-4, is a monoazo dye.[1] Belonging to the disperse class of dyes, it is characterized
by its low water solubility and its application from a fine aqueous dispersion to color synthetic
hydrophobic fibers.[2] Its primary industrial application is in the dyeing of textiles, particularly
polyester and acetate fibers.[2] While not a pharmaceutical agent, its molecular structure and
potential for human and environmental exposure through textiles necessitate a thorough
understanding of its chemical and toxicological properties. This guide provides a
comprehensive overview of the chemical structure, physicochemical properties, synthesis, and
analysis of Disperse Brown 4, along with a discussion of its potential biological effects based
on data from related compounds.

Chemical Structure and Properties

Disperse Brown 4 is synthesized through the diazotization of 2-bromo-6-chloro-4-
nitrobenzenamine followed by an azo coupling reaction with N,N-bis(2-hydroxyethyl)-3-
chlorobenzenamine.[1] This synthesis dictates its unique chemical structure.
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Chemical Structure

Caption: Synthesis of Disperse Brown 4.

Physicochemical Properties

A summary of the key physicochemical properties of Disperse Brown 4 is presented in the

table below.
Property Value Source
CAS Number 12223-16-4 [1]
Molecular Formula C16H15BrCIl2N4Oa4 [1]
Molecular Weight 478.12 g/mol [1]
Red-light orange, red-light
Appearance brown, or dark red-light brown [1]
powder
Density 1.68 g/cm? Guidechem
Boiling Point 662.1°C at 760 mmHg Guidechem
Flash Point 354.2°C Guidechem
Vapor Pressure 1.96E-18 mmHg at 25°C Guidechem
Refractive Index 1.663 Guidechem

N Low in water, dispersible in
Solubility ] [2]
organic solvents

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Disperse Brown 4 are not
readily available in peer-reviewed literature. However, based on general methods for the
synthesis and analysis of azo disperse dyes, the following protocols can be proposed.

Synthesis of Disperse Brown 4
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This protocol is adapted from standard diazotization and azo coupling procedures.
1. Diazotization of 2-Bromo-6-chloro-4-nitrobenzenamine:

e Dissolve 2-bromo-6-chloro-4-nitrobenzenamine in a mixture of concentrated hydrochloric
acid and water.

e Cool the solution to 0-5°C in an ice bath with constant stirring.

o Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the
temperature below 5°C.

o Continue stirring for 30 minutes after the addition is complete to ensure full formation of the
diazonium salt.

2. Preparation of the Coupling Component Solution:

o Dissolve N,N-bis(2-hydroxyethyl)-3-chlorobenzenamine in an appropriate solvent, such as a
dilute aqueous solution of a non-ionic surfactant.

3. Azo Coupling Reaction:

» Slowly add the cold diazonium salt solution to the prepared coupling component solution with
vigorous stirring.

e Maintain the temperature at 0-5°C and adjust the pH to be slightly acidic (pH 4-6) using a
buffer solution to facilitate the coupling reaction.

» Continue stirring for several hours until the reaction is complete, which can be monitored by
thin-layer chromatography (TLC).

» The precipitated Disperse Brown 4 dye is then collected by filtration, washed with cold
water until the filtrate is neutral, and dried under vacuum at a low temperature.

Analytical Characterization

1. High-Performance Liquid Chromatography (HPLC):

e Instrumentation: An HPLC system with a UV-Vis or photodiode array (PDA) detector.

e Column: A C18 reverse-phase column.

o Mobile Phase: A gradient of acetonitrile and water, both containing a small amount of a
modifier like formic acid or ammonium acetate to improve peak shape.

» Detection: Monitor the eluent at the wavelength of maximum absorbance (Amax) for
Disperse Brown 4, which is expected to be in the visible range.
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o Sample Preparation: Dissolve a precisely weighed amount of the dye in a suitable solvent
(e.g., methanol or dimethylformamide), filter through a 0.45 pum syringe filter, and inject into
the HPLC system.

2. Spectroscopic Analysis:

o UV-Visible (UV-Vis) Spectroscopy: Dissolve the dye in a suitable solvent (e.g., ethanol or
DMF) and record the absorption spectrum over the range of 200-800 nm to determine the
Amax.

o Fourier-Transform Infrared (FT-IR) Spectroscopy: Obtain the IR spectrum of the solid dye
using a KBr pellet or an ATR accessory to identify characteristic functional groups such as N-
H, O-H, C-N, C-CI, C-Br, N=N, and NO..

Logical Workflow for Synthesis and Analysis
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Workflow for Synthesis and Analysis of Disperse Brown 4

Synthesis

Starting Materials:
- 2-Bromo-6-chloro-4-nitrobenzenamine
- ne

N,N-bis(2-hydroxyethyl)-3-chlorobenzenami

Diazotization
(NaNO2, HCl, 0-5°C)

Azo Coupling
(pH 4-6, 0-5°C)

Isolation and Purification
(Filtration, Washing, Drying)

Analysis

Sample Preparation
(Dissolution in appropriate solvent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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